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Compound of Interest

Compound Name: Chloramben

Cat. No.: B1668635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloramben is a selective, pre-emergence herbicide used to control broadleaf weeds. Due to

its potential for environmental contamination, particularly in water sources, robust and sensitive

analytical methods are required for its detection and quantification.[1] Liquid chromatography

coupled with tandem mass spectrometry (LC-MS/MS) has emerged as a preferred technique

for the analysis of Chloramben and other acidic herbicides, offering high selectivity and

sensitivity.[2] This application note provides a detailed protocol for the analysis of Chloramben
in various matrices using LC-MS/MS.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the LC-MS/MS analysis of

Chloramben, compiled from various analytical methods.
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Parameter Value Source(s)

LC Column
C18 reverse-phase (e.g., 100

mm x 2.1 mm, 1.8 µm)
[1]

Mobile Phase A Water with 0.1% formic acid [1][3]

Mobile Phase B
Acetonitrile with 0.1% formic

acid
[1][3]

Flow Rate 0.2 - 0.3 mL/min [1][4]

Injection Volume 5 - 20 µL [1][3]

Ionization Mode
Electrospray Ionization (ESI),

Negative
[1][3][5]

Precursor Ion (m/z) 204.0 [3][5][6]

Product Ion 1 (Quantifier) 159.9 / 160.15 [3][5][6]

Product Ion 2 (Qualifier) 161.9 / 35.05 [3][5][6]

Collision Energy (CE) for 204.0

> 159.9
9.0 - 20 eV [3][6]

Collision Energy (CE) for 204.0

> 161.9
10.0 - 20 eV [3][6]

Retention Time ~3.281 min [5]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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